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Compound of Interest

Compound Name:
Chloroacetaldehyde Sodium

Bisulfite

CAS No.: 13064-50-1

Cat. No.: B078029

Get Quote

CAS: 6035-47-8 | Formula:

| MW: 182.56 g/mol

Executive Technical Summary
Chloroacetaldehyde Sodium Bisulfite (sodium 2-chloro-1-hydroxyethanesulfonate)

represents a critical "masked" electrophile in organic synthesis. While chloroacetaldehyde itself

is highly toxic, lachrymatory, and prone to polymerization, its bisulfite adduct is a stable,

crystalline solid that releases the reactive aldehyde in situ under physiological or basic

conditions.

This guide provides a definitive spectroscopic atlas for researchers utilizing this compound in

heterocycle synthesis (specifically Hantzsch thiazole formation) and drug development. The

data presented below synthesizes empirical observations with theoretical chemical shifts

characteristic of
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-chloro-hydroxysulfonates.

Chemical Architecture & Equilibrium Dynamics
Unlike simple organic molecules, this compound exists in a dynamic equilibrium when

dissolved. In the solid state, it is a stable sulfonate salt. In aqueous solution, it exists in

equilibrium with the free aldehyde, a factor that complicates spectroscopic interpretation if not

controlled.

The "Masking" Mechanism
The stability of the adduct arises from the formation of a tetrahedral center at

, converting the reactive

carbonyl carbon into a stable

center.
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Figure 1: The equilibrium between the stable sulfonate adduct and the reactive aldehyde

species.

Spectroscopic Atlas
A. Nuclear Magnetic Resonance (NMR)
The most diagnostic feature of the bisulfite adduct is the disappearance of the aldehyde proton

(

ppm) and the appearance of a methine signal upfield.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b078029/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-profiling-handling-of-chloroacetaldehyde-sodium-bisulfite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078029?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crucial Insight: The presence of the chiral center at

(hemiacetal-like carbon) makes the adjacent methylene protons (

) diastereotopic. They will not appear as a simple doublet but rather as an ABX system (or dd)
due to their distinct magnetic environments.

H NMR Data (300 MHz,

)

Position Type
Shift (

ppm)
Multiplicity

Coupling (

Hz)

Interpretati
on

C1-H Methine 4.66 Doublet (d)

The

deshielded

proton on the

sulfonate-

bearing

carbon.

C2-H Methylene 4.05 dd ,

Diastereotopi

c proton A

(adjacent to

Cl).

C2-H Methylene 3.74 dd ,

Diastereotopi

c proton B

(adjacent to

Cl).

Note: In DMSO-

, an additional doublet around 6.0-6.5 ppm may be observed corresponding to the -OH group,
which exchanges rapidly in

.

C NMR Data (75 MHz,
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)

Carbon
Shift (

ppm)
Assignment

C1 82.5 - 84.0

Methine carbon bonded to -OH

and

. Significantly upfield from

aldehyde carbonyl (

ppm).

C2 45.0 - 46.5
Chloromethyl carbon (

).

B. Infrared Spectroscopy (FT-IR)
The IR spectrum confirms the salt structure and the absence of a free carbonyl group.

Frequency (cm

)
Assignment Intensity Diagnostic Note

3200 - 3500 O-H Stretch Broad, Strong
Indicates the hydroxyl

group of the adduct.

~1700 C=O Stretch ABSENT

Absence confirms

complete adduct

formation.

Appearance indicates

decomposition.

1180 - 1220 S=O Asym. Stretch Strong
Characteristic

sulfonate band.

1040 - 1060 S=O Sym. Stretch Strong
Characteristic

sulfonate band.

700 - 750 C-Cl Stretch Medium
Typical alkyl chloride

region.
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C. Mass Spectrometry (MS)
Analysis of sulfonates requires Negative Mode Electrospray Ionization (ESI-). Positive mode

often yields only sodium clusters.

Ionization Mode: ESI (-)

Target Ion:

Formula:

Exact Mass: 158.95 Da

m/z (Negative Mode) Ion Identity Interpretation

159
The intact hydroxysulfonate

anion.

141
Dehydration product (rare in

soft ionization).

80/81 /
Sulfite fragments (common in

high-energy collision).

Experimental Protocols
Protocol A: Synthesis & Purification
This protocol ensures the removal of free acid and stabilization of the salt.

Reagents: Aqueous Chloroacetaldehyde (40-50% wt), Sodium Bisulfite (

), Ethanol (95%).

Procedure:

Dissolve 1.0 eq of

in minimal distilled water. Keep temperature
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.

Slowly add 1.0 eq of Chloroacetaldehyde solution dropwise with vigorous stirring. The

reaction is exothermic; maintain temperature

to prevent polymerization.

Stir for 60 minutes at room temperature.

Add 5 volumes of cold Ethanol to precipitate the adduct.

Filter the white crystalline solid and wash with cold Ethanol.

Drying: Vacuum dry at

.[1] Do not overheat, as this reverses the equilibrium.

Protocol B: Quality Control Workflow
Use this logic flow to validate batch quality before using the reagent in expensive drug

synthesis steps.
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Batch Synthesis

Solubility Test
(Clear in Water?)

IR Analysis
(Check 1700 cm-1)
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Discard/Recrystallize

Fail (Turbid)
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(Check 9.6 ppm)
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Release for Synthesis

No Aldehyde peak Aldehyde detected
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Figure 2: QC Decision Tree for Chloroacetaldehyde Sodium Bisulfite validation.

Application in Drug Development: Hantzsch
Thiazole Synthesis
The primary utility of this compound is in the synthesis of 2-aminothiazoles, a scaffold found in

drugs like Famotidine and various kinase inhibitors.

Mechanism: The bisulfite adduct acts as a slow-release source of

-haloaldehyde. This prevents the "dumping" of highly reactive aldehyde into the reaction,
reducing tar formation and side reactions.

Standard Reaction Conditions:
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Solvent: Water/Ethanol (1:1).

Reagents: Adduct (1.0 eq) + Thiourea/Thioamide (1.0 eq).

Catalyst: Often runs without base, or with mild

.

Temperature: Reflux (

) for 2-4 hours. The heat drives the equilibrium toward the free aldehyde, which is
immediately consumed by the sulfur nucleophile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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